2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde

• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methoxy]-5-methylbenzaldehyde
• InChI: InChI=1S/C15H13ClO2/c1-11-2-7-15(13(8-11)9-17)18-10-12-3-5-14(16)6-4-12/h2-9H,10H2,1H3
• InChI Key: CJGIJPNMBCMOCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=CC=C(C=C2)Cl)C=O

Description

2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde is a benzyloxybenzaldehyde derivative featuring a benzaldehyde core substituted at the 2-position with a (4-chlorobenzyl)oxy group and at the 5-position with a methyl group. This compound is structurally characterized by a chloro-substituted benzyl ether and a methyl group on the aromatic aldehyde ring, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Ether Formation via Williamson Ether Synthesis

The most common and reliable method to prepare 2-((4-chlorobenzyl)oxy)-5-methylbenzaldehyde is the Williamson ether synthesis, which involves the nucleophilic substitution of a phenol with a benzyl halide under basic conditions.

Typical Procedure:

• Reactants: 5-methyl-2-hydroxybenzaldehyde and 4-chlorobenzyl bromide or chloride.
• Base: Sodium hydride (NaH) or potassium carbonate (K2CO3) to deprotonate the phenol.
• Solvent: Polar aprotic solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF).
• Conditions: The reaction is typically carried out at 0 °C to room temperature, with stirring for several hours to overnight.

Reaction Scheme:

$$
\text{5-methyl-2-hydroxybenzaldehyde} + \text{4-chlorobenzyl bromide} \xrightarrow[\text{solvent}]{\text{NaH or K}2\text{CO}3} \text{2-((4-chlorobenzyl)oxy)-5-methylbenzaldehyde}
$$

Key Points:

• The phenolic hydroxyl is deprotonated to form a phenolate ion, which then attacks the benzyl halide carbon, displacing the halide ion.
• The reaction is sensitive to moisture and requires anhydrous conditions.
• Purification is typically done by silica gel column chromatography.

Purification and Characterization

• After reaction completion, the mixture is typically quenched with water and extracted with organic solvents such as ethyl acetate.
• The organic layer is dried over anhydrous sodium sulfate and concentrated.
• Purification is achieved by flash column chromatography on silica gel using hexane/ethyl acetate mixtures.
• Characterization includes ^1H NMR, ^13C NMR, and mass spectrometry to confirm structure and purity.

Data Table: Representative Reaction Conditions and Yields

Parameter	Typical Value/Condition	Notes
Starting material	5-methyl-2-hydroxybenzaldehyde	Commercially available or synthesized
Benzyl halide	4-chlorobenzyl bromide or chloride	Electrophile for ether formation
Base	Sodium hydride (NaH) or potassium carbonate (K2CO3)	Deprotonates phenol
Solvent	DMF or THF	Anhydrous conditions required
Temperature	0 °C to room temperature	Controls reaction rate and selectivity
Reaction time	4–24 hours	Depends on scale and conditions
Work-up	Quench with water, extract with EtOAc	Standard organic extraction
Purification	Silica gel column chromatography	Hexane/ethyl acetate eluent
Yield	70–90%	High yields reported in literature
Product purity	>95% (by NMR and chromatography)	Confirmed by analytical methods

Research Findings and Notes

• The presence of the electron-withdrawing chlorine on the benzyl moiety influences the reactivity and stability of the ether product, often enhancing the electrophilicity of the benzyl halide and facilitating the ether formation.
• The methyl substituent on the benzaldehyde ring can slightly reduce the acidity of the phenolic hydroxyl, requiring careful control of base equivalents.
• Literature reports confirm that the etherification proceeds efficiently under mild conditions without significant side reactions such as over-alkylation or aldehyde reduction.
• The compound has been used as a precursor in further synthetic transformations, including reductive amination and complexation with metals, indicating the robustness of the ether linkage.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The aldehyde group in 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chlorobenzyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic or neutral conditions.

Major Products Formed

Oxidation: 2-((4-Chlorobenzyl)oxy)-5-methylbenzoic acid.

Reduction: 2-((4-Chlorobenzyl)oxy)-5-methylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In organic synthesis, 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde serves as a versatile intermediate for the preparation of more complex molecules. Its functional groups allow for further modifications, making it valuable in the synthesis of pharmaceuticals and agrochemicals.

Biology and Medicine

This compound has potential applications in medicinal chemistry, particularly in the design of new drugs. Its structural features may contribute to biological activity, making it a candidate for further pharmacological studies.

Industry

In the materials science field, 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde can be used as a building block for the synthesis of polymers and other advanced materials. Its unique properties may enhance the performance of these materials in various applications.

Mechanism of Action

The mechanism by which 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde exerts its effects depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the aldehyde group allows for potential interactions with nucleophilic sites in biological molecules, leading to various biological effects.

Comparison with Similar Compounds

Key Observations :

• Substituent Position : The position of the benzyloxy group (2- vs. 4-) and additional substituents (e.g., methyl, hydroxy, halogens) significantly alter molecular geometry and electronic properties. For example, compound 13a (4-substituted benzyloxy) exhibits a lower molecular weight than brominated analogs .
• Functional Groups : Hydroxy (e.g., 13a) or methoxy groups (e.g., compound 29 in ) introduce hydrogen-bonding capacity, which may enhance solubility but reduce membrane permeability compared to methyl groups .

Physicochemical Properties

• Lipophilicity : The methyl group in 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde likely increases logP compared to hydroxy-substituted analogs (e.g., 13a), favoring membrane permeability but reducing aqueous solubility.
• Thermal Stability : Derivatives like 4-[(2-Chlorobenzyl)oxy]-3-iodo-5-methoxybenzaldehyde exhibit high boiling points (~490°C), suggesting thermal resilience due to iodine’s polarizability .

Biological Activity

2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial, antitumor, and antioxidant properties, as well as its synthesis and mechanisms of action.

Chemical Structure and Synthesis

2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde is characterized by the presence of a chlorobenzyl ether and a methyl group on the benzaldehyde structure. The synthesis typically involves the condensation reaction between 4-chlorobenzyl alcohol and 5-methylbenzaldehyde under acidic conditions, facilitating the formation of the ether linkage.

Antimicrobial Properties

Research indicates that derivatives of 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde exhibit significant antimicrobial activity. For instance, thiosemicarbazone derivatives synthesized from this compound have demonstrated effectiveness against various bacterial strains. A comparative study showed that:

Compound	Structure Features	Biological Activity	Uniqueness
2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde N-phenylthiosemicarbazone	Chlorobenzyl ether with thiosemicarbazone moiety	Strong antibacterial activity	Enhanced due to chlorinated moiety
2-Hydroxybenzaldehyde Thiosemicarbazone	Hydroxy group instead of chlorobenzyl	Moderate antibacterial activity	Lacks chlorinated moiety
Benzaldehyde Thiosemicarbazone	Simple benzaldehyde structure	Antimicrobial activity	Less complex structure

These findings highlight the enhanced activity attributed to the presence of both chlorinated and thiosemicarbazone functionalities in 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde derivatives.

Antitumor Activity

The compound's potential antitumor properties have also been investigated. Thiosemicarbazones derived from 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde have shown cytotoxic effects on various cancer cell lines. A study reported that these compounds inhibited cell proliferation in a dose-dependent manner, with IC50 values in the low micromolar range. This suggests a promising avenue for further development in cancer therapeutics.

Antioxidant Activity

Antioxidant assays indicate that 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde exhibits significant free radical scavenging activity. The compound's ability to reduce oxidative stress markers in vitro suggests its potential utility in preventing oxidative damage associated with various diseases.

The biological activities of 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde are thought to be mediated through multiple mechanisms:

• Metal Complexation : Interaction studies reveal that metal complexes formed with thiosemicarbazones exhibit enhanced biological activity compared to their free ligand forms. This suggests that metal binding may play a crucial role in modulating the pharmacological properties of these compounds.
• Cellular Uptake : The lipophilicity imparted by the chlorobenzyl group may facilitate cellular uptake, enhancing the compound's efficacy against target cells.

Case Studies

Several studies have documented the biological effects of 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde derivatives:

• Antimicrobial Efficacy : A study evaluated the antimicrobial properties against Staphylococcus aureus and Escherichia coli, demonstrating significant inhibition zones compared to control groups.
• Cytotoxicity Assays : In vitro assays on human cancer cell lines revealed that modifications to the benzaldehyde structure could enhance cytotoxicity, indicating structure-activity relationships worthy of further exploration.